Cas no 796122-14-0 (2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide)

• Product Name: 2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide
• CAS No: 796122-14-0
• MF: C₂₁H₂₂FN₃O₄S
• MW: 431.480487346649
• CID: 6272199
• PubChem ID: 6223925
• Update Time: 2025-10-31

2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• BDBM45672
• 2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonyl-1-piperazinyl]ethyl]benzamide
• 2-fluoro-N-{2-oxo-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethyl}benzamide
• cid_6223925
• HMS2705F07
• 796122-14-0
• 2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide
• CHEMBL1465679
• SMR000372326
• EN300-26593520
• Z33527230
• 2-fluoranyl-N-[2-oxidanylidene-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide
• HMS1727N11
• 2-fluoro-N-[2-keto-2-[4-[(E)-styryl]sulfonylpiperazino]ethyl]benzamide
• MLS000761029

• Inchi： 1S/C21H22FN3O4S/c22-19-9-5-4-8-18(19)21(27)23-16-20(26)24-11-13-25(14-12-24)30(28,29)15-10-17-6-2-1-3-7-17/h1-10,15H,11-14,16H2,(H,23,27)/b15-10+
• InChI Key： BXVHPCDVYSVWKZ-XNTDXEJSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CNC(C2C=CC=CC=2F)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 431.13150553g/mol
• Monoisotopic Mass: 431.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide

Professional Introduction to 2-Fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide (CAS No. 796122-14-0)

2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide, with the CAS number 796122-14-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. The structural complexity of this molecule, characterized by its fluoro-substituted benzamide core and a piperazine moiety linked through a sulfonyl group, makes it a subject of intense interest for researchers exploring novel pharmacological targets.

The< strong>fluoro substituent at the aromatic ring is a key feature that enhances the metabolic stability and binding affinity of the compound. Fluorine atoms are frequently incorporated into drug molecules due to their ability to influence electronic properties, lipophilicity, and binding interactions with biological targets. In the context of 2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide, the fluorine atom may contribute to improved pharmacokinetic profiles, which is crucial for the development of effective pharmaceutical agents.

The< strong>piperazine scaffold is another critical component of this compound, known for its role in enhancing solubility and bioavailability. Piperazine derivatives are widely represented in clinical drugs due to their ability to interact with various biological receptors. The specific arrangement of atoms in 2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide suggests potential interactions with enzymes and receptors involved in neurotransmitter systems, making it a promising candidate for further investigation in neuropharmacology.

The< strong>sulfonyl group bridges the piperazine ring to an ethyl chain that extends towards a benzamide moiety. This structural motif is often employed in drug design to modulate receptor binding affinity and selectivity. The benzamide part of the molecule is particularly relevant in medicinal chemistry, as it is found in numerous bioactive compounds that exhibit anti-inflammatory, analgesic, and anticonvulsant properties. The presence of these functional groups in 2-fluoro-N-[2-oxo-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethyl]benzamide underscores its potential as a lead compound for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between such complex molecules and biological targets. Studies have shown that< strong>fluoro-substituted benzamides can exhibit enhanced binding affinities due to the electron-withdrawing effects of fluorine atoms. This property is particularly valuable in designing drugs that require precise targeting and high specificity. The< strong>piperazine-sulfonyl linkage in 2-fluoro-N-[2-oxo-2-[4-[\ (E)-2\ phenylethenyl\ ]sulfonylpiperazin\ -1\ -yl]ethyl\ ]benzamide may also contribute to its ability to interact with biological receptors, potentially leading to new insights into the mechanisms of action for related compounds.

In the realm of medicinal biology, there is growing interest in compounds that can modulate inflammatory pathways through interaction with specific enzymes and receptors. The< strong>sulfonyl-piperazine moiety in this molecule suggests potential applications in addressing inflammatory diseases by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.

The< strong>E]-configuration at the double bond between phenyl rings, indicated by the notation [(E)-], is another important aspect of this compound's structure. Stereoisomers can exhibit significantly different biological activities, and the specific stereochemistry can influence how the molecule interacts with biological targets. Research into stereoselective synthesis has become increasingly important in drug development, as it allows for the optimization of pharmacological properties.

The benzamide moiety is also notable for its potential role as a pharmacophore. Benzamides are known to interact with various biological targets, including proteases and transporters. The presence of this group in 2-fluoro-N-[\ 2\ -oxo\ -[ 4-\[ (E)\ -\ 2\ -phenylethenyl\ ]sulfonylpiperazin\ -1\ -yl]ethyl\ ]benzamide may contribute to its ability to modulate these interactions, opening up possibilities for applications in treating conditions such as pain syndromes or neurodegenerative diseases.

Ethnopharmacological studies have often highlighted natural products as sources of bioactive compounds with complex structures similar to those found in synthetic drugs. While this particular compound may not be derived from a natural source, its structural features echo those found in many clinically used agents. This underscores the importance of understanding natural product scaffolds as inspiration for drug design.

The synthesis< strong>[CAS No. 796122 -14 -0]< >of complex organic molecules like< /em> > remains a challenging yet rewarding endeavor for organic chemists. Advances in synthetic methodologies have enabled researchers to construct intricate molecular frameworks with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in building carbon-carbon bonds, which are essential for creating complex structures like >. These methods allow for efficient assembly of multiple functional groups, ensuring that each part contributes optimally to the overall pharmacological profile. p>< p>The< strong>E]-configuration at [the double bond between phenyl rings]> indicated by

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